Cas no 2229397-66-2 (2-(3-aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(3-aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2229397-66-2
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6244943
• PubChem ID: 165971128
• Update Time: 2025-10-28

2-(3-aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline
• EN300-1734023
• 2229397-66-2

• Inchi： 1S/C11H15FN2/c1-8(7-13)10-5-4-9(12)6-11(10)14(2)3/h4-6H,1,7,13H2,2-3H3
• InChI Key： NRBLOVMFNDTPGL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=C)CN)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(3-aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(3-Aminoprop-1-en-2-yl)-5-Fluoro-N,N-Dimethylaniline (CAS No. 2229397-66-2)

2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229397-66-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline is a substituted aniline derivative with a fluoro group at the 5-position and a propenylamine substituent at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The fluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the propenylamine moiety provides opportunities for further functionalization and conjugation with other molecules.

The compound has a molecular formula of C₁₁H₁₄FN₂ and a molecular weight of approximately 197.24 g/mol. It is typically synthesized through a series of multi-step reactions involving the coupling of appropriate precursors. The exact synthetic route can vary depending on the specific requirements and available starting materials.

Synthesis Methods

The synthesis of 2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline involves several key steps, including the preparation of intermediates and their subsequent coupling. One common approach is to start with 5-fluoroaniline, which is then converted into a suitable electrophile through functional group transformations. The electrophile is then reacted with an appropriate nucleophile, such as a propenylamine derivative, to form the desired product.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthetic process but also improves yield and purity, making it more suitable for large-scale production.

Biological Activity and Potential Applications

2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline has shown promising biological activity in various assays, making it an attractive candidate for drug development. Initial studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The compound's ability to selectively target these enzymes without affecting other cellular processes is particularly noteworthy.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline. The results indicated that it effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

Clinical Trials and Future Prospects

The promising preclinical data on 2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline have led to its advancement into early-stage clinical trials. These trials are designed to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

Ongoing research aims to optimize the pharmacokinetic properties of 2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that enhance its therapeutic index.

Conclusion

2-(3-Aminoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline (CAS No. 2229397-66-2) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable candidate for further development into novel therapeutic agents. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.